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Compound of Interest

Compound Name: N-Ethylsuccinimide

Cat. No.: B051488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for N-
Ethylsuccinimide (CAS No. 2314-78-5). The information is intended to equip laboratory

personnel with the necessary knowledge to handle this chemical safely and effectively.

Chemical and Physical Properties
N-Ethylsuccinimide is a dicarboximide compound with the molecular formula C₆H₉NO₂. It is

essential to understand its physical and chemical properties to ensure safe handling and

storage.

Property Value

Molecular Weight 127.14 g/mol

Appearance
Off-white to light yellow crystalline powder or

solid

Melting Point 41 - 45 °C (105.8 - 113 °F)

Boiling Point 210 °C (410 °F) at 760 mmHg

Flash Point 73 °C (163.4 °F)

Solubility Soluble in water
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Toxicological Data
Understanding the toxicological profile of N-Ethylsuccinimide is critical for risk assessment

and implementing appropriate safety measures. The following table summarizes the available

acute toxicity data.

Toxicity Data Value Species Route

LD50 (Lethal Dose,

50%)
464 mg/kg Mouse Oral

LD50 (Lethal Dose,

50%)
316 mg/kg Rat Oral[1]

LD50 (Lethal Dose,

50%)
427 mg/kg Rat Intraperitoneal[1]

Dermal LD50 Data not available - -

Inhalation LC50 Data not available - -

Hazard Identification and Safety Precautions
N-Ethylsuccinimide is classified as a hazardous substance. Adherence to safety precautions

is mandatory to prevent adverse health effects.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[1]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of N-
Ethylsuccinimide and ensure the safety of laboratory personnel.

Handling: Handle in a well-ventilated area. Avoid formation of dust and aerosols. Use non-

sparking tools. Prevent fire caused by electrostatic discharge steam. Avoid contact with skin,

eyes, and clothing.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing and shoes. Get medical attention if irritation develops.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician or poison control center immediately.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides and carbon oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
In case of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dusty conditions.

Experimental Protocols Overview
The quantitative data presented in this guide are determined by standardized experimental

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD).

Physical and Chemical Properties:

Melting Point/Melting Range (OECD 102): This guideline describes methods such as the

capillary tube method to determine the temperature at which a substance transitions from

a solid to a liquid.

Boiling Point (OECD 103): This guideline outlines methods like ebulliometry to determine

the temperature at which the vapor pressure of a liquid equals the atmospheric pressure.
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Flash Point: Determined using methods like the Pensky-Martens closed-cup tester (ASTM

D93) or Cleveland open-cup method (ASTM D92). The flash point is the lowest

temperature at which a liquid can vaporize to form an ignitable mixture in air.

Toxicological Studies:

Acute Oral Toxicity (OECD 401, 420, 423, or 425): These guidelines describe procedures

for determining the median lethal dose (LD50) of a substance when administered orally to

rodents. The methods involve administering the substance at various dose levels and

observing the mortality rate over a set period.

Acute Dermal Toxicity (OECD 402): This guideline details the procedure for assessing the

toxicity of a substance upon dermal application, typically on rabbits, to determine the

dermal LD50.

Acute Inhalation Toxicity (OECD 403): This guideline provides methods for evaluating the

toxicity of a substance when inhaled by rodents, to determine the median lethal

concentration (LC50).

Due to the proprietary nature of specific study reports, detailed experimental protocols for N-
Ethylsuccinimide are not publicly available. However, the methodologies would follow the

principles outlined in the relevant OECD guidelines.

Logical Workflow for Spill Handling
The following diagram illustrates the logical steps to be taken in the event of an N-
Ethylsuccinimide spill.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Use inert absorbent material)

Collect Spilled Material
(Use non-sparking tools)

Place in a Sealed Container
for Disposal

Decontaminate Spill Area

Spill Handled

Click to download full resolution via product page

Workflow for handling an N-Ethylsuccinimide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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